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Compound of Interest

Compound Name: Ala-Phe-Lys-AMC

Cat. No.: B568614

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ala-Phe-Lys-7-amido-4-methylcoumarin (Ala-Phe-Lys-AMC) is a highly sensitive fluorogenic
substrate used for the detection and quantification of protease activity. Specifically, it is
recognized and cleaved by enzymes such as plasmin and the lysine-specific gingipain K,
releasing the fluorescent group 7-amino-4-methylcoumarin (AMC).[1] The resulting
fluorescence can be measured to determine enzyme kinetics, screen for inhibitors, and assess
the role of these proteases in various physiological and pathological processes. Proper
preparation of a stable, high-concentration stock solution is critical for obtaining accurate and
reproducible results in downstream applications.

This document provides a detailed protocol for the preparation, storage, and handling of an
Ala-Phe-Lys-AMC stock solution. It also includes an overview of the key signaling pathways in
which the target enzymes, plasmin and gingipain K, are involved.

Quantitative Data Summary

For ease of use and accurate dilutions, the following tables summarize the key quantitative
data for Ala-Phe-Lys-AMC.

Table 1: Physical and Chemical Properties of Ala-Phe-Lys-AMC Trifluoroacetate Salt
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Property

Value

Molecular Formula

C28H35N505-C2HF302

Molecular Weight 635.63 g/mol

CAS Number 120928-02-1
Appearance White to off-white solid
Excitation Wavelength 360-380 nm

Emission Wavelength 440-460 nm

Table 2: Recommended Stock Solution Parameters

Parameter

Recommended Value

Solvent

Dimethyl sulfoxide (DMSO)

Stock Concentration

10 mM

Storage Temperature

-20°C or -80°C

Storage Conditions

Protect from light and moisture

Experimental Protocol: Preparation of 10 mM Ala-
Phe-Lys-AMC Stock Solution

This protocol details the steps for preparing a 10 mM stock solution of Ala-Phe-Lys-AMC.

Materials:

Ala-Phe-Lys-AMC trifluoroacetate salt

Anhydrous Dimethyl sulfoxide (DMSO)

Microcentrifuge tubes

Vortex mixer
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o Calibrated micropipettes
Procedure:

» Aliquoting the Substrate: Before opening, bring the vial of Ala-Phe-Lys-AMC to room
temperature to prevent condensation. Weigh out the desired amount of the substrate in a
microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh out
6.36 mg of Ala-Phe-Lys-AMC.

 Dissolution: Add the appropriate volume of anhydrous DMSO to the microcentrifuge tube
containing the substrate. For a 10 mM solution, if you weighed 6.36 mg, add 1 mL of DMSO.

e Vortexing: Vortex the tube thoroughly for 1-2 minutes until the substrate is completely
dissolved. Visually inspect the solution to ensure there are no undissolved particles.

 Aliquoting for Storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into
smaller, single-use volumes (e.g., 10-50 uL) in light-protective microcentrifuge tubes.

o Storage: Store the aliquots at -20°C for short-term storage (up to one month) or at -80°C for
long-term storage (up to six months). Always protect the solution from light.

Signaling Pathways

Ala-Phe-Lys-AMC is a valuable tool for studying the activity of proteases involved in critical
signaling pathways. Below are diagrams illustrating the pathways for plasmin and gingipain K.

Plasmin Signaling Pathway

The urokinase plasminogen activator (UPA) system is a key regulator of extracellular matrix
degradation, cell migration, and invasion. uPA converts plasminogen to the active serine
protease plasmin, which in turn can activate various signaling cascades, including the
JAK/STAT and MAPK/ERK pathways.[2]
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Caption: Plasmin activation and downstream signaling pathways.

Gingipain K Signaling Pathway

Lysine-specific gingipain K (Kgp) is a major virulence factor of the bacterium Porphyromonas
gingivalis. It plays a crucial role in the host inflammatory response by activating the p38
mitogen-activated protein kinase (MAPK) signaling pathway.[3]
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Caption: Gingipain K-mediated activation of the p38 MAPK pathway.

Experimental Workflow

The following diagram outlines the general workflow for using the Ala-Phe-Lys-AMC stock
solution in a typical enzyme activity assay.
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Caption: General workflow for an enzyme activity assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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